Cas no 80360-45-8 ( )

  Properties

Names and Identifiers

• 10-methyl-3,3,7,7-tetrakis(trifluoromethyl)-4,6-benzo-1-ioda-2,8-dioxabicyclo<3.3.1>octane
• 2H,6H-[1,2]Iodoxolo[4,5,1-hi][1,2]benziodoxole, 4-methyl-2,2,6,6-tetrakis(trifluoromethyl)-
• NSC-361391
• NSC361391
• 4-Methyl-2,2,6,6-tetrakis(trifluoromethyl)-2H,6H-8lambda3-[1,2]iodoxolo[4,5,1-hi][1,2]benziodoxole
• 80360-45-8
• DTXSID80320551
• +Expand

• InChIKey： LBZUMXSYQCJWFY-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H5F12IO2/c1-4-2-5-7-6(3-4)9(12(20,21)22,13(23,24)25)28-26(7)27-8(5,10(14,15)16)11(17,18)19/h2-3H,1H3
• SMILES： CC1=CC2=C3C(=C1)C(OI3OC2(C(F)(F)F)C(F)(F)F)(C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 547.91426g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 0
• Monoisotopic Mass: 547.91426g/mol
• Heavy Atom Count: 28
• Complexity: 555
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.4
• Topological Polar Surface Area: 18.5Ų